Cas no 1806728-37-9 (Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806728-37-9
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4835061
• Update Time: 2025-07-21

Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H10F5NO4/c1-2-20-7(18)4-5-3-6(9(12)13)17-10(8(5)19)21-11(14,15)16/h3,9,19H,2,4H2,1H3
• InChI Key： XNYYDGZQPHQTDF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(N=1)OC(F)(F)F)O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

Introduction to Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806728-37-9)

Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806728-37-9) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, a hydroxy group, and a trifluoromethoxy substituent, exhibits promising biological activities and potential therapeutic applications.

The chemical structure of Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate is composed of a pyridine ring with specific functional groups that contribute to its unique properties. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxy group can participate in hydrogen bonding interactions, potentially improving its binding affinity to biological targets. The trifluoromethoxy substituent further modulates the electronic properties of the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that it could be developed into an effective oral medication for chronic conditions.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings underscore the compound's potential as a safe and effective treatment option for various diseases.

Beyond its direct therapeutic applications, Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate has also been explored as a lead compound for drug discovery efforts. Its unique structural features make it an attractive starting point for the development of novel drugs with improved potency and selectivity. Researchers are actively working on optimizing its structure through techniques such as structure-based drug design and high-throughput screening to enhance its therapeutic profile.

In conclusion, Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806728-37-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers desirable biological activities and pharmacokinetic properties, making it an attractive candidate for further development into effective therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various disease areas.